Cas no 2580241-95-6 (7-Amino-1,8-naphthyridine-3-carboxylic acid)
7-Amino-1,8-naphthyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580241-95-6
- 7-amino-1,8-naphthyridine-3-carboxylic acid
- EN300-6759920
- 7-Amino-1,8-naphthyridine-3-carboxylic acid
-
- Inchi: 1S/C9H7N3O2/c10-7-2-1-5-3-6(9(13)14)4-11-8(5)12-7/h1-4H,(H,13,14)(H2,10,11,12)
- InChI Key: PJMAOVIRNDKEOW-UHFFFAOYSA-N
- SMILES: OC(C1C=NC2C(=CC=C(N)N=2)C=1)=O
Computed Properties
- Exact Mass: 189.053826475g/mol
- Monoisotopic Mass: 189.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 89.1Ų
7-Amino-1,8-naphthyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6759920-0.05g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 0.05g |
$803.0 | 2025-03-13 | |
| Enamine | EN300-6759920-0.1g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 0.1g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6759920-0.25g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 0.25g |
$880.0 | 2025-03-13 | |
| Enamine | EN300-6759920-0.5g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 0.5g |
$919.0 | 2025-03-13 | |
| Enamine | EN300-6759920-1.0g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 1.0g |
$956.0 | 2025-03-13 | |
| Enamine | EN300-6759920-2.5g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 2.5g |
$1874.0 | 2025-03-13 | |
| Enamine | EN300-6759920-5.0g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 5.0g |
$2774.0 | 2025-03-13 | |
| Enamine | EN300-6759920-10.0g |
7-amino-1,8-naphthyridine-3-carboxylic acid |
2580241-95-6 | 95.0% | 10.0g |
$4114.0 | 2025-03-13 |
7-Amino-1,8-naphthyridine-3-carboxylic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 7-Amino-1,8-naphthyridine-3-carboxylic acid
Introduction to 7-Amino-1,8-naphthyridine-3-carboxylic acid (CAS No. 2580241-95-6)
7-Amino-1,8-naphthyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580241-95-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a family of nitrogen-containing heterocycles that exhibit diverse biological activities and are widely explored for their potential therapeutic applications.
The structural framework of 7-Amino-1,8-naphthyridine-3-carboxylic acid consists of two fused pyridine rings, with an amino group at the 7-position and a carboxylic acid moiety at the 3-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development. The presence of both amino and carboxylic acid functional groups allows for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.
In recent years, 7-Amino-1,8-naphthyridine-3-carboxylic acid has been extensively studied for its role in various pharmacological contexts. One of the most promising areas of research involves its application as a key intermediate in the synthesis of novel antimicrobial agents. The naphthyridine core is known to interact with bacterial enzymes and DNA gyrase, making it an effective candidate for combating resistant bacterial strains. Studies have demonstrated that derivatives of this compound exhibit potent activity against Gram-negative bacteria, which are increasingly challenging to treat with conventional antibiotics.
Moreover, 7-Amino-1,8-naphthyridine-3-carboxylic acid has shown potential in the development of anticancer therapies. The ability of naphthyridine derivatives to inhibit topoisomerases and interfere with DNA replication has been exploited in several clinical trials. Researchers have identified that modifications at the 1,8 positions of the naphthyridine ring can enhance binding affinity to target proteins, leading to improved therapeutic efficacy. Preclinical studies have highlighted the compound's ability to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.
The carboxylic acid group in 7-Amino-1,8-naphthyridine-3-carboxylic acid also facilitates its use in peptidomimetic chemistry. By incorporating this moiety into peptide-like structures, scientists can design molecules that mimic natural bioactive peptides with enhanced stability and bioavailability. Such peptidomimetics have been investigated for their potential in treating inflammatory diseases and neurological disorders. The versatility of this compound as a building block underscores its importance in synthetic organic chemistry and drug design.
Recent advancements in computational chemistry have further expanded the applications of 7-Amino-1,8-naphthyridine-3-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These insights have guided the rational design of more potent and selective analogs. For instance, virtual screening techniques have been employed to identify novel derivatives with improved pharmacokinetic profiles. Such computational approaches are accelerating the discovery process and reducing the time required for lead optimization.
The synthesis of 7-Amino-1,8-naphthyridine-3-carboxylic acid itself is a testament to modern synthetic methodologies. Advances in catalytic processes and transition metal chemistry have enabled more efficient routes to complex heterocycles like naphthyridines. These methods often involve multi-step sequences that highlight the compound's synthetic utility. The ability to produce high-purity batches of this compound is crucial for downstream applications in pharmaceutical research.
In conclusion, 7-Amino-1,8-naphthyridine-3-carboxylic acid (CAS No. 2580241-95-6) represents a cornerstone in medicinal chemistry due to its structural versatility and broad range of biological activities. Its role in developing antimicrobial and anticancer agents underscores its significance in addressing global health challenges. As research continues to uncover new applications for this compound, it is likely to remain a focal point in drug discovery efforts worldwide.
2580241-95-6 (7-Amino-1,8-naphthyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)